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3-Amino-4-

methoxybenzenesulfonic acid

Cat. No.: B042924 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known isomers of

aminomethoxybenzenesulfonic acid, a class of organic compounds with significance in various

chemical and pharmaceutical research areas. This document outlines their chemical structures,

physicochemical properties, synthesis methodologies, and known biological relevance.

Introduction to Aminomethoxybenzenesulfonic Acid
Isomers
Aminomethoxybenzenesulfonic acid (C₇H₉NO₄S) is an aromatic sulfonic acid characterized by

the presence of an amino (-NH₂), a methoxy (-OCH₃), and a sulfonic acid (-SO₃H) group

attached to a benzene ring. The relative positions of these three substituents give rise to a

number of positional isomers, each with unique chemical and physical properties. These

isomers are valuable as intermediates in the synthesis of dyes, pharmaceuticals, and other

specialty chemicals. Their distinct characteristics can influence reaction kinetics, product yields,

and biological activity in drug discovery and development.
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There are 18 possible positional isomers of aminomethoxybenzenesulfonic acid. The

systematic naming and chemical structures of these isomers are presented below. The isomers

are grouped based on the position of the amino group.

Group 1: 2-Amino Isomers

2-Amino-3-methoxybenzenesulfonic acid

2-Amino-4-methoxybenzenesulfonic acid

2-Amino-5-methoxybenzenesulfonic acid

2-Amino-6-methoxybenzenesulfonic acid

Group 2: 3-Amino Isomers

3-Amino-2-methoxybenzenesulfonic acid

3-Amino-4-methoxybenzenesulfonic acid

3-Amino-5-methoxybenzenesulfonic acid

Group 3: 4-Amino Isomers

4-Amino-2-methoxybenzenesulfonic acid

4-Amino-3-methoxybenzenesulfonic acid

4-Amino-5-methoxybenzenesulfonic acid

The following sections will focus on the isomers for which synthesis and property data are

available in the scientific literature.

Physicochemical Properties of Known Isomers
The following table summarizes the key physicochemical properties of several known isomers

of aminomethoxybenzenesulfonic acid. These properties are crucial for understanding the

behavior of these compounds in various chemical and biological systems.
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Isomer CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Melting Point
(°C)

2-Amino-5-

methoxybenzene

sulfonic acid

13244-33-2 C₇H₉NO₄S 203.22 >300

3-Amino-4-

methoxybenzene

sulfonic acid

98-42-0 C₇H₉NO₄S 203.22 305 (dec.)[1]

5-Amino-2-

methoxybenzene

sulfonic acid

6470-17-3 C₇H₉NO₄S 203.22 314-318

4-Amino-3-

methoxybenzene

sulfonic acid

6472-58-8 C₇H₉NO₄S 203.22 Not Available

3-Amino-5-

methoxybenzene

sulfonic acid

74165-74-5 C₈H₉NO₃ 167.16 180-185

Experimental Protocols for Synthesis
Detailed methodologies for the synthesis of specific isomers are critical for their application in

research and development. Below are outlined synthesis protocols for selected isomers based

on available literature.

Synthesis of 2-Amino-5-methoxybenzenesulfonic acid
A reported synthesis method for 2-amino-5-methoxybenzenesulfonic acid involves a multi-step

process starting from phenol.[2]

Experimental Protocol:

Nitration of Phenol: To a 500 mL three-necked flask containing 90g of phenol and 50 mL of

water, slowly add 13 mL of 70% sulfuric acid and 6g of sodium nitrate. Maintain the reaction
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temperature at 13°C to yield p-nitrophenol.

Reduction of p-Nitrophenol: The p-nitrophenol is then reduced to p-aminophenol using zinc

powder and hydrochloric acid.

Sulfonation of p-Aminophenol: To the resulting p-aminophenol, add 50-80 mL of 90%

concentrated sulfuric acid dropwise (20-40 drops per minute) with continuous stirring. After

the addition is complete, add 0.1-0.3g of a suitable reagent (referred to as "Aladdin reagent"

in the patent) and adjust the temperature to 35-40°C and pressure to 1.2-1.5 MPa. The

reaction is carried out for 1-1.5 hours to yield 2-amino-5-hydroxybenzenesulfonic acid.[2]

Formation of Sodium Salt: The 2-amino-5-hydroxybenzenesulfonic acid is dissolved in a 15%

sodium hydroxide solution and heated to 50-55°C for 20-25 minutes to form sodium 2-amino-

5-hydroxyphenoxide-sulfonate.

Methylation: To the sodium salt, add 5-10 mL of methyl iodide (CH₃I) and stir at room

temperature for 30-40 minutes to obtain sodium 2-amino-5-methoxybenzenesulfonate.

Acidification: The resulting sodium salt is heated to 105-115°C, and 40-80 mL of 65% sulfuric

acid is slowly added. The reaction is maintained for 50-70 minutes.

Isolation: The reaction mixture is cooled in an ice bath to 5-7°C to crystallize the product,

which is then isolated by filtration and drying to yield 2-amino-5-methoxybenzenesulfonic

acid.[2]

Synthesis Workflow for 2-Amino-5-methoxybenzenesulfonic acid

Synthesis of 2-Amino-5-methoxybenzenesulfonic acid

Phenol p-Nitrophenol H₂SO₄, NaNO₃ p-Aminophenol Zn, HCl 2-Amino-5-hydroxy-
benzenesulfonic acid

 conc. H₂SO₄ Sodium 2-amino-5-hydroxy-
phenoxide-sulfonate

 NaOH Sodium 2-amino-5-methoxy-
benzenesulfonate

 CH₃I 2-Amino-5-methoxy-
benzenesulfonic acid

 H₂SO₄ 
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A flowchart illustrating the multi-step synthesis of 2-Amino-5-methoxybenzenesulfonic acid.

Biological Activity and Drug Development
Applications
While comprehensive biological data for all isomers of aminomethoxybenzenesulfonic acid is

not readily available, their structural motifs are present in various biologically active molecules

and pharmaceutical agents. They are often used as key intermediates in the synthesis of

drugs.

For instance, derivatives of these isomers are important in the synthesis of antipsychotic drugs.

Specifically, 2-methoxy-4-amino-5-ethylsulfonylbenzoic acid, a derivative of the 4-amino-2-

methoxy isomer, is a crucial intermediate in the production of amisulpride, a medication used to

treat schizophrenia.[3][4]

The general synthetic utility of these isomers in creating more complex molecules with potential

therapeutic applications is an active area of research. The amino and sulfonic acid groups

provide reactive handles for further chemical modifications, allowing for the generation of

libraries of compounds for drug screening.

Logical Relationships in Synthesis and Application
The isomers of aminomethoxybenzenesulfonic acid serve as foundational building blocks in

medicinal chemistry. The strategic placement of the functional groups on the benzene ring

dictates the subsequent synthetic transformations and ultimately the biological properties of the

final products.

Logical Workflow: From Isomer to Drug Candidate
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General Workflow from Isomer to Drug Candidate

Isomer Selection

Chemical Modification

Screening & Development

Aminomethoxybenzenesulfonic
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A diagram showing the logical progression from selecting an isomer to developing a drug
candidate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b042924?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
The isomers of aminomethoxybenzenesulfonic acid represent a versatile class of chemical

compounds with significant potential in synthetic chemistry and drug discovery. This guide has

provided an overview of their structures, known properties, and synthesis. Further research into

the biological activities of the lesser-known isomers could unveil new therapeutic applications.

The detailed experimental protocols and structured data presented herein aim to support

researchers and scientists in their ongoing and future work with these valuable chemical

entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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